2-[(4-fluorobenzyl)thio]-5-methoxy-1H-benzimidazole

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-6-methoxy-1H-benzimidazole
• InChI: InChI=1S/C15H13FN2OS/c1-19-12-6-7-13-14(8-12)18-15(17-13)20-9-10-2-4-11(16)5-3-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: ZTUVOSWRFAGPBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C15H13FN2OS
• Molecular Weight: 288.3 g/mol

Description

2-[(4-fluorobenzyl)thio]-5-methoxy-1H-benzimidazole is a chemical compound that has attracted the attention of many researchers due to its potential therapeutic applications. This compound is a benzimidazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[(4-fluorobenzyl)thio]-5-methoxy-1H-benzimidazole is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inhibiting the activity of certain enzymes involved in cell growth and division. It may also induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-fluorobenzyl)thio]-5-methoxy-1H-benzimidazole have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce the viability of bacterial and fungal strains. In vivo studies have shown that this compound can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-fluorobenzyl)thio]-5-methoxy-1H-benzimidazole in lab experiments is its potential therapeutic applications. This compound has shown promising results in inhibiting the growth of cancer cells and reducing the viability of bacterial and fungal strains. However, one of the limitations of using this compound in lab experiments is its limited solubility in water.

Future Directions

There are several future directions for research on 2-[(4-fluorobenzyl)thio]-5-methoxy-1H-benzimidazole. One direction could be to study the mechanism of action of this compound in more detail to better understand how it exerts its anticancer and antimicrobial activities. Another direction could be to investigate the potential use of this compound in combination with other anticancer or antimicrobial agents to enhance its activity. Additionally, further research could be conducted to improve the solubility of this compound in water to facilitate its use in lab experiments.

Synthesis Methods

The synthesis of 2-[(4-fluorobenzyl)thio]-5-methoxy-1H-benzimidazole has been reported using different methods. One of the most commonly used methods involves the reaction of 4-fluorobenzyl chloride with 2-mercaptobenzimidazole in the presence of a base such as sodium hydroxide. The resulting product is then treated with sodium methoxide to obtain the final product.

Scientific Research Applications

2-[(4-fluorobenzyl)thio]-5-methoxy-1H-benzimidazole has been studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. This compound has also been studied for its antimicrobial properties and has shown promising results against various bacterial and fungal strains.